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Compound of Interest

Compound Name: Ethyl maleate

Cat. No.: B11935775 Get Quote

This guide provides an in-depth analysis of ethyl maleate, a versatile chemical compound with

significant applications in research and development. The document details its chemical

identity, physicochemical properties, and key applications, with a focus on its relevance to

researchers, scientists, and professionals in drug development.

Chemical Identification
The term "ethyl maleate" is commonly used to refer to diethyl maleate. It is important to

distinguish this from ethyl hydrogen maleate, a distinct chemical entity. This document focuses

on diethyl maleate.
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Identifier Value Reference

IUPAC Name diethyl (Z)-but-2-enedioate [1][2][3]

CAS Number 141-05-9 [3][4][5][6][7]

Synonyms
Diethyl maleate, Maleic acid

diethyl ester
[2][3][5][6][7]

Molecular Formula C8H12O4 [1][4][6][7]

Molecular Weight 172.18 g/mol [3][4][6]

InChI Key
IEPRKVQEAMIZSS-

WAYWQWQTSA-N
[2][3]

SMILES CCOC(=O)/C=C\C(=O)OCC [2]

Physicochemical Properties
A summary of the key physical and chemical properties of diethyl maleate is presented below.

Property Value Reference

Appearance Colorless clear liquid [1][4][5]

Melting Point -10 °C [2][7]

Boiling Point 225 °C [2][7]

Density 1.064 g/mL at 25 °C [7]

Refractive Index 1.438 - 1.445 at 20 °C [4]

Vapor Pressure 1 mmHg at 14 °C

Autoignition Temperature 662 °F

Key Applications in Research and Drug
Development
Diethyl maleate serves as a crucial reagent and building block in various scientific domains.
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Glutathione Depletion: It is widely used in toxicological and pharmacological studies as an

agent to deplete intracellular glutathione (GSH).[2] This property is instrumental in studying

oxidative stress and the role of GSH in cellular defense mechanisms.

Organic Synthesis: As a dienophile, diethyl maleate is a common substrate in Diels-Alder

reactions, a powerful tool for the synthesis of complex cyclic compounds in drug discovery.[1]

[2]

Michael Addition Reactions: It participates in Michael addition reactions, for example, with

amines in the development of polyaspartic technology used in coatings, adhesives, and

sealants.[1]

Pharmaceutical and Medical Applications: Research has explored its use in the treatment of

breast cancer and for monitoring with Positron Emission Tomography (PET).[1] It is also

used in the synthesis of pharmaceuticals like malathion.[1]

Food Additive: The Food and Drug Administration (FDA) has cleared diethyl maleate for

indirect food contact.[1]

Experimental Workflow: Glutathione Depletion
Assay
The following diagram illustrates a typical workflow for an in vitro experiment to assess the

effect of a compound on glutathione levels, using diethyl maleate as a positive control for GSH

depletion.
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Workflow for an in vitro glutathione depletion assay.

Logical Relationship: Diethyl Maleate in Synthesis
The diagram below outlines the role of diethyl maleate as a starting material in key chemical

reactions.

Synthetic Pathways

Product Classes

Diethyl Maleate

Diels-Alder Reaction
(with a diene)

Michael Addition
(with a nucleophile, e.g., amine)

Cyclohexene Derivatives Polyaspartic Esters
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Role of diethyl maleate in organic synthesis pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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